![molecular formula C11H9N5O2 B7510380 5-nitro-2-(1H-pyrazol-5-ylmethylamino)benzonitrile](/img/structure/B7510380.png)
5-nitro-2-(1H-pyrazol-5-ylmethylamino)benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-nitro-2-(1H-pyrazol-5-ylmethylamino)benzonitrile is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as NBD-556 and has been found to have various biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 5-nitro-2-(1H-pyrazol-5-ylmethylamino)benzonitrile involves the inhibition of protein kinase CK2. This enzyme is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of CK2 has been shown to have anticancer properties, and this compound has been found to be a potent inhibitor of this enzyme.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells and inhibit the growth of tumors in animal models. Additionally, this compound has been found to have anti-inflammatory properties and has been used in various studies to investigate the role of CK2 in inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-nitro-2-(1H-pyrazol-5-ylmethylamino)benzonitrile in lab experiments is its potency as a CK2 inhibitor. This compound has been found to be a highly specific inhibitor of this enzyme, which makes it a valuable tool for investigating the role of CK2 in various cellular processes. However, one of the limitations of using this compound is its potential toxicity. This compound has been found to have cytotoxic effects on some cell lines, which may limit its use in certain experiments.
Future Directions
There are many future directions for research on 5-nitro-2-(1H-pyrazol-5-ylmethylamino)benzonitrile. One area of interest is the development of more potent and selective CK2 inhibitors based on the structure of this compound. Additionally, further studies are needed to investigate the anticancer properties of this compound and its potential use in cancer therapy. Finally, more research is needed to investigate the role of CK2 in inflammation and the potential use of CK2 inhibitors in the treatment of inflammatory diseases.
Synthesis Methods
The synthesis of 5-nitro-2-(1H-pyrazol-5-ylmethylamino)benzonitrile involves the reaction of 5-nitro-2-bromobenzonitrile with 1H-pyrazole-5-carbaldehyde in the presence of a base. The resulting product is then treated with methylamine to yield this compound. This synthesis method has been reported in various scientific publications and has been found to be reliable and efficient.
Scientific Research Applications
5-nitro-2-(1H-pyrazol-5-ylmethylamino)benzonitrile has been extensively studied for its potential use in scientific research. This compound has been found to be a potent inhibitor of protein kinase CK2, which is a key regulator of various cellular processes. Additionally, this compound has been shown to have anticancer properties and has been used in various studies to investigate the mechanism of action of CK2 inhibitors.
Properties
IUPAC Name |
5-nitro-2-(1H-pyrazol-5-ylmethylamino)benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N5O2/c12-6-8-5-10(16(17)18)1-2-11(8)13-7-9-3-4-14-15-9/h1-5,13H,7H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVFIYSGWQICFKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])C#N)NCC2=CC=NN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.